![molecular formula C11H17F2NO3 B6229573 tert-butyl N-[(3,3-difluoro-1-formylcyclobutyl)methyl]carbamate CAS No. 2680541-77-7](/img/new.no-structure.jpg)
tert-butyl N-[(3,3-difluoro-1-formylcyclobutyl)methyl]carbamate
Overview
Description
tert-butyl N-[(3,3-difluoro-1-formylcyclobutyl)methyl]carbamate is a synthetic organic compound with the molecular formula C10H15F2NO3 It is characterized by the presence of a tert-butyl group, a difluorocyclobutyl moiety, and a carbamate functional group
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of tert-butyl N-[(3,3-difluoro-1-formylcyclobutyl)methyl]carbamate typically involves the reaction of tert-butyl carbamate with a difluorocyclobutyl derivative. One common method includes the use of tert-butyl carbamate and 3,3-difluoro-1-formylcyclobutane in the presence of a suitable base and solvent. The reaction is carried out under controlled temperature and pressure conditions to ensure the formation of the desired product .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This typically includes the use of high-purity starting materials, advanced reaction monitoring techniques, and efficient purification processes to obtain the compound in bulk quantities .
Chemical Reactions Analysis
Types of Reactions
tert-butyl N-[(3,3-difluoro-1-formylcyclobutyl)methyl]carbamate undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.
Reduction: Reduction reactions can convert the formyl group to an alcohol or other reduced forms.
Substitution: The compound can participate in nucleophilic substitution reactions, where the difluorocyclobutyl moiety can be replaced by other functional groups.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like amines or thiols. Reaction conditions vary depending on the desired transformation, including temperature
Properties
CAS No. |
2680541-77-7 |
|---|---|
Molecular Formula |
C11H17F2NO3 |
Molecular Weight |
249.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
